Cas no 1979576-28-7 (6-(4-Isopropoxyphenyl)pyrimidin-4-ol)

• Product Name: 6-(4-Isopropoxyphenyl)pyrimidin-4-ol
• CAS No: 1979576-28-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5720521
• PubChem ID: 136692738
• Update Time: 2025-11-01

6-(4-Isopropoxyphenyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• starbld0026091
• F1967-3794
• 1979576-28-7
• 6-(4-isopropoxyphenyl)pyrimidin-4-ol
• AKOS026714529
• 4(3H)-Pyrimidinone, 6-[4-(1-methylethoxy)phenyl]-
• 6-(4-Isopropoxyphenyl)pyrimidin-4-ol

• Inchi： 1S/C13H14N2O2/c1-9(2)17-11-5-3-10(4-6-11)12-7-13(16)15-8-14-12/h3-9H,1-2H3,(H,14,15,16)
• InChI Key： FDYWOZCPYDXRMB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2=CC(NC=N2)=O)=CC=1)C(C)C

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 377.6±52.0 °C(Predicted)
• pka: 9.03±0.40(Predicted)

Additional information on 6-(4-Isopropoxyphenyl)pyrimidin-4-ol

Introduction to 6-(4-Isopropoxyphenyl)pyrimidin-4-ol (CAS No. 1979576-28-7)

6-(4-Isopropoxyphenyl)pyrimidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1979576-28-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyrimidine core substituted with a 4-isopropoxyphenyl group at the 6-position and a hydroxyl group at the 4-position. Its unique structural configuration makes it a valuable scaffold for the development of novel therapeutic agents, particularly in addressing complex biological pathways and diseases.

The pyrimidine ring is a fundamental motif in many bioactive molecules, including nucleoside analogs and kinase inhibitors. The presence of the isopropoxyphenyl moiety introduces lipophilicity and potential metabolic stability, while the hydroxyl group offers opportunities for further derivatization and interaction with biological targets. Such structural features have garnered interest from researchers exploring mechanisms of drug action across various therapeutic domains.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyrimidine derivatives for their broad spectrum of biological activities. These compounds have been extensively studied for their potential in oncology, antiviral, and anti-inflammatory applications. The specific substitution pattern of 6-(4-isopropoxyphenyl)pyrimidin-4-ol positions it as a promising candidate for modulating enzymes and receptors involved in disease progression.

One of the most compelling aspects of this compound is its potential to interact with enzymes that play critical roles in signal transduction pathways. For instance, studies have suggested that pyrimidine-based molecules can inhibit kinases, which are often overexpressed in cancer cells. The isopropoxyphenyl group may enhance binding affinity by improving hydrophobic interactions with the active site of target enzymes, while the hydroxyl group can engage in hydrogen bonding or other polar interactions.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, further validating the therapeutic potential of 6-(4-isopropoxyphenyl)pyrimidin-4-ol. Molecular docking studies have revealed its favorable binding profile with several protein targets, including Janus kinases (JAKs) and tyrosine kinases. These kinases are implicated in various inflammatory and autoimmune disorders, making them attractive therapeutic targets.

The compound’s structural similarity to known pharmacophores has also facilitated its use as a starting point for structure-activity relationship (SAR) studies. By systematically modifying substituents on the pyrimidine ring or the aromatic ring, researchers can optimize potency, selectivity, and pharmacokinetic properties. Such modifications are essential for translating preclinical findings into viable clinical candidates.

Emerging research has also highlighted the compound’s potential in addressing emerging infectious diseases. The rapid evolution of pathogens necessitates the development of broad-spectrum antiviral agents, and pyrimidine derivatives have shown promise in inhibiting viral replication by targeting essential enzymes like polymerases or proteases. The unique combination of substituents in 6-(4-isopropoxyphenyl)pyrimidin-4-ol may confer resistance to existing viral strains while maintaining efficacy against new variants.

From a synthetic chemistry perspective, 6-(4-isopropoxyphenyl)pyrimidin-4-ol exemplifies elegant molecular construction. The synthesis typically involves multi-step reactions, including condensation reactions to form the pyrimidine core followed by functionalization at specific positions. Advances in green chemistry principles have also influenced synthetic methodologies, emphasizing atom economy and minimal waste generation. Such sustainable approaches align with global efforts to reduce the environmental impact of pharmaceutical manufacturing.

The compound’s physicochemical properties are another area of interest for formulation scientists. Parameters such as solubility, stability under storage conditions, and permeability across biological membranes dictate its suitability for different drug delivery systems. Optimizing these properties is crucial for ensuring bioavailability and therapeutic efficacy upon administration.

In conclusion,6-(4-isopropoxyphenyl)pyrimidin-4-ol (CAS No. 1979576-28-7) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of functional groups offers multiple avenues for therapeutic intervention, supported by growing evidence from preclinical studies. As research continues to uncover new biological targets and mechanisms, this compound remains at the forefront of medicinal chemistry efforts aimed at addressing unmet medical needs.